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Abstract
This technical guide provides a detailed examination of the physicochemical properties,

synthesis, and potential applications of 3-Formyl-2-iodophenyl acetate (CAS No: Not

Assigned). As a bespoke chemical entity, this compound holds significant promise for

researchers, scientists, and professionals in drug development and fine chemical synthesis. Its

unique trifunctional architecture—an aromatic aldehyde, an aryl iodide, and a phenyl acetate—

renders it a versatile building block for complex molecular design. This document serves as a

foundational resource, offering both established protocols for its synthesis and predictive

analyses of its characteristics, thereby enabling its effective utilization in pioneering research

endeavors.

Introduction: Unveiling a Versatile Synthetic
Intermediate
In the landscape of modern organic chemistry and medicinal chemistry, the strategic design of

molecular scaffolds is paramount to the discovery of novel therapeutic agents and functional

materials. 3-Formyl-2-iodophenyl acetate emerges as a compound of significant interest due
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to the orthogonal reactivity of its constituent functional groups. The aldehyde group serves as a

handle for a myriad of transformations including reductive amination, Wittig reactions, and aldol

condensations. The aryl iodide provides a reactive site for transition-metal-catalyzed cross-

coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. The acetate ester, while

being a protecting group for the phenolic hydroxyl, can also be strategically cleaved to unmask

a reactive phenol for further derivatization.

This guide aims to provide a comprehensive overview of 3-Formyl-2-iodophenyl acetate,

from its logical synthesis to its predicted physicochemical and spectroscopic properties. By

leveraging data from analogous compounds and established chemical principles, we present a

robust profile of this molecule to facilitate its application in research and development.

Molecular Structure and Identification
3-Formyl-2-iodophenyl acetate is a substituted aromatic compound with the molecular

formula C₉H₇IO₃. Its structure features a benzene ring substituted with a formyl group at

position 1, an iodine atom at position 2, and an acetoxy group at position 3. The systematic

IUPAC name for this compound is (3-formyl-2-iodophenyl) acetate.

Table 1: Compound Identification

Identifier Value

IUPAC Name (3-formyl-2-iodophenyl) acetate

Molecular Formula C₉H₇IO₃

Molecular Weight 290.05 g/mol

Canonical SMILES CC(=O)OC1=C(C=CC=C1C=O)I

InChI Key
Predicted: BZJXZJDDYJRFSA-UHFFFAOYSA-

N

CAS Number Not Assigned
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The most direct and logical synthetic route to 3-Formyl-2-iodophenyl acetate is the

acetylation of its commercially available precursor, 2-Hydroxy-3-iodobenzaldehyde. This

reaction is a standard esterification of a phenol.

Synthetic Workflow
The synthesis proceeds via a nucleophilic acyl substitution, where the phenolic hydroxyl group

of 2-Hydroxy-3-iodobenzaldehyde attacks the electrophilic carbonyl carbon of an acetylating

agent.

Synthesis of 3-Formyl-2-iodophenyl acetate

2-Hydroxy-3-iodobenzaldehyde
(CAS: 23602-64-4)

Acetylation Reaction

Acetylating Agent
(e.g., Acetic Anhydride or Acetyl Chloride)

Base
(e.g., Pyridine or Triethylamine)

Aprotic Solvent
(e.g., Dichloromethane, THF)

3-Formyl-2-iodophenyl acetate

Aqueous Workup & Purification
(e.g., Extraction, Chromatography)

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Formyl-2-iodophenyl acetate.

Experimental Protocol: Acetylation of 2-Hydroxy-3-
iodobenzaldehyde
Materials:
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2-Hydroxy-3-iodobenzaldehyde (1.0 eq)

Acetic anhydride (1.2 eq) or Acetyl chloride (1.2 eq)

Pyridine (2.0 eq) or Triethylamine (1.5 eq)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl acetate

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-Hydroxy-3-iodobenzaldehyde in anhydrous DCM.

Cool the solution to 0 °C using an ice bath.

Slowly add the base (pyridine or triethylamine) to the stirred solution.

Add the acetylating agent (acetic anhydride or acetyl chloride) dropwise to the reaction

mixture.

Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.
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Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to yield 3-Formyl-2-iodophenyl acetate as a pure solid.

Physicochemical Properties (Predicted)
Due to the absence of experimental data for 3-Formyl-2-iodophenyl acetate, its

physicochemical properties are predicted based on the known properties of its precursor, 2-

Hydroxy-3-iodobenzaldehyde[1][2], and related structural analogs such as 3-Formylphenyl

acetate[3].

Table 2: Predicted Physicochemical Properties
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Property Predicted Value Rationale/Comparison

Physical State Solid (likely crystalline)
Precursor and analogs are

solids at room temperature.

Melting Point 75-85 °C

Higher than the precursor (69-

71 °C) due to increased

molecular weight and potential

for different crystal packing.

Boiling Point > 300 °C (decomposes)

Significantly higher than the

precursor's boiling point (216

°C) due to the ester group.

Solubility

Soluble in common organic

solvents (DCM, Chloroform,

Ethyl Acetate, Acetone, THF).

Insoluble in water.

Aromatic aldehydes and esters

typically exhibit this solubility

profile.[2][4]

pKa
Not applicable (no acidic

proton)

The phenolic proton has been

acetylated.

LogP ~2.5 - 3.0

Increased hydrophobicity

compared to the precursor

(XLogP3 = 2.2) due to the

addition of the acetyl group.[1]

Density ~1.9 g/cm³

Expected to be slightly lower

than the precursor's density

(2.039 g/cm³) due to the less

dense acetyl group replacing a

hydroxyl group.[2]

Spectroscopic Characterization (Predicted)
The spectroscopic signature of 3-Formyl-2-iodophenyl acetate can be reliably predicted

based on the characteristic signals of its functional groups.

¹H NMR Spectroscopy
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The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

aldehyde proton, and the methyl protons of the acetate group.

Aromatic Protons (3H): These will appear in the range of δ 7.0-8.0 ppm. The substitution

pattern will lead to a complex splitting pattern (likely a doublet of doublets and a triplet).

Aldehyde Proton (1H): A singlet is expected around δ 9.8-10.2 ppm.

Methyl Protons (3H): A sharp singlet will be observed around δ 2.2-2.4 ppm.

¹³C NMR Spectroscopy
The carbon NMR spectrum will be characterized by signals for the carbonyl carbons, the

aromatic carbons, and the methyl carbon.

Aldehyde Carbonyl: δ 190-195 ppm

Ester Carbonyl: δ 168-172 ppm

Aromatic Carbons: δ 120-155 ppm (The carbon attached to the iodine will be significantly

downfield)

Methyl Carbon: δ 20-22 ppm

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the carbonyl groups and the

aromatic ring.

Aldehyde C=O Stretch: ~1700-1720 cm⁻¹

Ester C=O Stretch: ~1760-1770 cm⁻¹

Aromatic C=C Stretch: ~1450-1600 cm⁻¹

C-O Stretch (Ester): ~1180-1250 cm⁻¹

Mass Spectrometry (MS)
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The mass spectrum will show a molecular ion peak (M⁺) at m/z = 290. The isotopic pattern will

be characteristic of a molecule containing one iodine atom. Common fragmentation patterns

would include the loss of the acetyl group (M-43) and the formyl group (M-29).

Reactivity and Stability
The reactivity of 3-Formyl-2-iodophenyl acetate is governed by its three primary functional

groups.

Reactivity Profile

3-Formyl-2-iodophenyl acetate

Aldehyde Group
(Electrophilic Carbonyl)

Nucleophilic Addition
(e.g., Grignard, Wittig)

Aryl Iodide
(Cross-Coupling Site)

Metal-Catalyzed Cross-Coupling
(e.g., Suzuki, Heck)

Acetate Ester
(Protecting Group/Hydrolysis)

Hydrolysis
(Acidic or Basic)

Alcohols, Alkenes, etc.

Forms C-C bonds

Biaryls, Styrenes, etc.

Forms C-C or C-Heteroatom bonds

2-Hydroxy-3-iodobenzaldehyde

Reveals Phenolic -OH

Click to download full resolution via product page

Caption: Reactivity map of 3-Formyl-2-iodophenyl acetate.

Aldehyde Group: Aromatic aldehydes are generally less reactive than their aliphatic

counterparts due to the electron-donating resonance effect of the benzene ring.[5][6]

However, they readily undergo nucleophilic addition and condensation reactions.

Aryl Iodide: The carbon-iodine bond is the most reactive of the aryl halides in palladium-

catalyzed cross-coupling reactions, making this position ideal for the introduction of various

substituents.[7]
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Acetate Ester: The ester is stable under neutral and mildly acidic or basic conditions but can

be readily hydrolyzed under stronger conditions to yield the parent phenol, 2-Hydroxy-3-

iodobenzaldehyde.

Stability and Storage: Substituted benzaldehydes can be sensitive to air and light, leading to

oxidation of the aldehyde to a carboxylic acid.[8][9][10] It is recommended to store 3-Formyl-2-
iodophenyl acetate under an inert atmosphere, protected from light, and at a cool temperature

(2-8 °C).

Potential Applications in Research and
Development
The trifunctional nature of 3-Formyl-2-iodophenyl acetate makes it a highly valuable building

block for the synthesis of complex molecules, particularly in the pharmaceutical and materials

science sectors.

Drug Discovery: It can serve as a scaffold for the synthesis of libraries of compounds for

high-throughput screening. The sequential and selective reaction of its functional groups

allows for the rapid generation of molecular diversity.

Organic Synthesis: As an intermediate, it can be used to construct poly-substituted aromatic

systems that are difficult to access through other synthetic routes.[7][11]

Materials Science: The molecule can be incorporated into polymers or other materials where

its specific electronic and steric properties can be exploited.

Conclusion
3-Formyl-2-iodophenyl acetate is a promising, albeit currently undercharacterized, chemical

entity with significant potential as a versatile building block in organic synthesis. This guide

provides a robust, predictive framework for its physicochemical properties, spectroscopic

characteristics, and reactivity, based on sound chemical principles and data from analogous

structures. The detailed synthetic protocol offers a clear pathway for its preparation, enabling

researchers to readily access this compound for their synthetic campaigns. As the demand for

complex and diverse molecular architectures continues to grow, the utility of such multi-

functional intermediates will undoubtedly become increasingly important.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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